1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride
Overview
Description
1-(2,6-Difluorophenyl)cyclopropan-1-amine hydrochloride is a chemical compound with the molecular formula C9H10ClF2N . It is a powder in physical form . The IUPAC name for this compound is (1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride is 1S/C9H9F2N.ClH/c10-6-2-1-3-7(11)9(6)5-4-8(5)12;/h1-3,5,8H,4,12H2;1H/t5-,8-;/m1./s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
The molecular weight of 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride is 205.63 . It is a powder in physical form . The compound is stored at a temperature of 4 degrees Celsius . Unfortunately, the density, boiling point, melting point, and flash point data are not available .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is valued for its role as a building block in the synthesis of more complex molecules. It’s particularly useful in the development of new pharmaceuticals due to its fluorinated aromatic structure, which can improve the metabolic stability and bioavailability of potential drugs .
Material Science
The applications in material science stem from the compound’s ability to act as a precursor in the synthesis of novel polymers or small molecules that can alter the properties of materials. Its incorporation into materials could potentially lead to the development of new types of coatings, adhesives, or even responsive materials that change properties under specific conditions .
Environmental Science
In environmental science, 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride could be used to study the environmental fate of fluorinated compounds. Its stability and resistance to degradation make it an excellent candidate for long-term environmental monitoring and pollutant tracking .
Analytical Chemistry
This compound can serve as a standard or reference material in analytical chemistry. Due to its unique structure, it can be used to calibrate instruments or develop new analytical methods for detecting similar structures in complex mixtures .
Biochemistry
In biochemistry, the compound’s role could be pivotal in enzyme studies, particularly those enzymes that interact with cyclopropane rings or fluorinated substrates. It could help in understanding enzyme specificity and aid in the design of enzyme inhibitors .
Pharmacology
Pharmacologically, 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride might be explored for its potential therapeutic effects. Given its structural features, it could be a candidate for drug repurposing studies or as a lead compound in drug discovery programs targeting a variety of diseases .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, and using personal protective equipment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride involves the reaction of 2,6-difluorobenzaldehyde with cyclopropanecarboxylic acid followed by reduction of the resulting cyclopropane carboxaldehyde to yield 1-(2,6-difluorophenyl)cyclopropan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,6-difluorobenzaldehyde", "cyclopropanecarboxylic acid", "sodium borohydride", "1-(2,6-difluorophenyl)cyclopropan-1-amine", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2,6-difluorobenzaldehyde with cyclopropanecarboxylic acid in the presence of a catalyst to yield cyclopropane carboxaldehyde", "Step 2: Reduction of cyclopropane carboxaldehyde with sodium borohydride to yield 1-(2,6-difluorophenyl)cyclopropan-1-ol", "Step 3: Reaction of 1-(2,6-difluorophenyl)cyclopropan-1-ol with ammonium chloride in the presence of a catalyst to yield 1-(2,6-difluorophenyl)cyclopropan-1-amine", "Step 4: Reaction of 1-(2,6-difluorophenyl)cyclopropan-1-amine with hydrochloric acid to form 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride" ] } | |
CAS RN |
1894026-10-8 |
Product Name |
1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride |
Molecular Formula |
C9H10ClF2N |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
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